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Compound of Interest

5-Methoxy-3-
Compound Name:

methylbenzothiophene
CAS No.: 25784-98-9
Cat. No.: B6296825

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 5-methoxy-3-
methylbenzothiophene, a heterocyclic compound with potential applications in medicinal
chemistry and materials science. This document consolidates its chemical identifiers, synthesis
methodologies, spectroscopic data, and known biological context, offering a valuable resource
for professionals in drug discovery and organic synthesis.

Core Identifiers and Chemical Properties

5-methoxy-3-methylbenzothiophene is a substituted benzothiophene, a class of compounds
known for a wide range of biological activities.[1]
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Identifier Value Source
CAS Number 25784-98-9 [2]
Molecular Formula C10H100S [2]
Molecular Weight 178.25 g/mol [2]

5-methoxy-3-methyl-1-
IUPAC Name ] N/A
benzothiophene

3-METHYL-5-METHOXY-1-
Synonyms [2]
BENZOTHIOPHENE

CC1=CSC2=CC=C(0OC)C=C1
SMILES ) (2]

Synthesis Strategies

While a specific, detailed protocol for the synthesis of 5-methoxy-3-methylbenzothiophene is
not readily available in the searched literature, several general methods for the synthesis of
substituted benzothiophenes can be adapted. These methods provide a foundation for the
rational design of a synthetic route.

Common Synthetic Approaches for Benzothiophenes:

» Electrophilic Cyclization of o-Alkynyl Thioanisoles: This method involves the cyclization of an
ortho-alkynyl thioanisole precursor in the presence of an electrophile. The reaction proceeds
at room temperature and can be monitored by thin-layer chromatography (TLC). Purification
is typically achieved through column chromatography.[3]

» Palladium-Catalyzed Annulation: This approach utilizes a palladium catalyst to facilitate the
cyclization of appropriate starting materials to form the benzothiophene core. The reaction
conditions, including the choice of catalyst, ligand, base, and solvent, are critical for
achieving high yields.[3]

o Fiesselmann Thiophene Synthesis: This classical method involves the condensation of a (3-
chlorovinyl ketone or a similar precursor with a thioglycolate ester in the presence of a base.

[3]

© 2026 BenchChem. All rights reserved. 2/5 Tech Support


https://www.chemscene.com/product/25784-98-9.html
https://www.chemscene.com/product/25784-98-9.html
https://www.chemscene.com/product/25784-98-9.html
https://www.chemscene.com/product/25784-98-9.html
https://www.chemscene.com/product/25784-98-9.html
https://www.benchchem.com/product/b6296825/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-methoxy-3-methylbenzothiophene
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Synthesis_of_Substituted_Benzo_b_thiophene_Derivatives.pdf
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Synthesis_of_Substituted_Benzo_b_thiophene_Derivatives.pdf
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Synthesis_of_Substituted_Benzo_b_thiophene_Derivatives.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6296825?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Aryne Reaction with Alkynyl Sulfides: A one-step synthesis of benzothiophenes can be
achieved through the reaction of arynes with alkynyl sulfides.[4]

Conceptual Synthesis Workflow:

A plausible synthetic route to 5-methoxy-3-methylbenzothiophene could involve the
cyclization of a suitably substituted precursor, such as a derivative of 4-methoxyphenyl methyl
sulfide. The choice of a specific route would depend on the availability of starting materials and
the desired scale of the synthesis.
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Caption: Potential areas of biological relevance for benzothiophene derivatives.

Conclusion

5-methoxy-3-methylbenzothiophene represents a molecule of interest within the broader
class of biologically active benzothiophenes. This guide has provided a consolidated source of
its known identifiers and a framework for its synthesis and characterization based on
established chemical principles and data from related structures. Further experimental
investigation is warranted to fully elucidate its spectroscopic properties, develop optimized
synthetic protocols, and explore its potential pharmacological applications. This foundational
knowledge is intended to empower researchers to further investigate this and related
compounds in the pursuit of novel scientific discoveries and therapeutic advancements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6296825?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

